(3S,5R)-5-methoxypiperidin-3-ol hydrochloride
Description
“(3S,5R)-5-methoxypiperidin-3-ol hydrochloride” is a chemical compound with the CAS Number: 1018987-47-7 . It has a molecular weight of 153.61 . The compound is stored at room temperature and is in solid form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C5H11NO2.ClH/c7-3-4-1-5 (8)2-6-4;/h4-8H,1-3H2;1H/t4-,5+;/m1./s1 . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 153.61 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S,5R)-5-methoxypiperidin-3-ol hydrochloride involves the conversion of a commercially available starting material to the target compound through a series of chemical reactions.", "Starting Materials": [ "3-methoxypiperidine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Reduction of 3-methoxypiperidine with sodium borohydride in methanol to yield (3S)-5-methoxypiperidin-3-ol", "Step 2: Conversion of (3S)-5-methoxypiperidin-3-ol to (3S,5R)-5-methoxypiperidin-3-ol hydrochloride by treatment with hydrochloric acid in ethyl acetate", "Step 3: Neutralization of the reaction mixture with sodium hydroxide and extraction of the product with ethyl acetate", "Step 4: Purification of the product by recrystallization from water to yield (3S,5R)-5-methoxypiperidin-3-ol hydrochloride" ] } | |
CAS RN |
2624109-21-1 |
Molecular Formula |
C6H14ClNO2 |
Molecular Weight |
167.6 |
Purity |
95 |
Origin of Product |
United States |
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